2-Amino-3-methoxypropanenitrile hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of 2-Amino-3-methoxypropanenitrile hydrochloride consists of 4 carbon atoms, 9 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, and 1 oxygen atom . The exact spatial arrangement of these atoms would be best represented by a 3D molecular model.Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Amino-3-methoxypropanenitrile hydrochloride include a molecular weight of 136.58006 . More detailed properties like melting point, boiling point, solubility, etc., are not available in the sources I found.Scientific Research Applications
Enantioselective Biocatalytic Applications
In the study of biocatalytic hydrolysis of β-aminonitriles, compounds similar to 2-Amino-3-methoxypropanenitrile hydrochloride, such as 3-amino-3-phenylpropanenitrile and its derivatives, were synthesized and hydrolyzed to their corresponding amides using the nitrile biocatalytic activity of Rhodococcus rhodochrous ATCC BAA-870. The enzyme involved was found to be enantioselective for these compounds, highlighting the potential of 2-Amino-3-methoxypropanenitrile hydrochloride in enantioselective synthesis and its applications in producing chiral molecules for pharmaceuticals (Chhiba et al., 2012).
Synthetic Chemistry and Material Science
The compound's related analogs have been utilized in the synthesis of various organic molecules and materials. For instance, the synthesis of condensed pyrimidines and their evaluation for anti-inflammatory and analgesic activities involved the condensation of related compounds, showcasing the role of such chemicals in synthesizing new therapeutic agents (Sondhi et al., 2008).
Corrosion Inhibition
Studies on corrosion inhibition, such as the use of 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole for mild steel in hydrochloric acid, demonstrate the potential of nitrogen-containing compounds (like 2-Amino-3-methoxypropanenitrile hydrochloride) in protecting metals against corrosion, which is crucial for extending the lifespan of industrial materials (Bentiss et al., 2009).
Advanced Polymerization Techniques
Research on controlled polymerization techniques, such as the study involving the alkoxyamine Dispolreg 007 for the controlled (co)polymerization of methacrylates, provides insights into the use of nitrile-containing compounds in advanced material synthesis, which could be relevant to 2-Amino-3-methoxypropanenitrile hydrochloride (Simula et al., 2019).
properties
IUPAC Name |
2-amino-3-methoxypropanenitrile;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8N2O.ClH/c1-7-3-4(6)2-5;/h4H,3,6H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONHOUAMKDAKFIF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(C#N)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-methoxypropanenitrile hydrochloride | |
CAS RN |
1432678-73-3 |
Source
|
| Record name | 2-amino-3-methoxypropanenitrile hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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